Cas no 70154-23-3 (Acenaphtho[1,2-e][1,2,4]triazin-9(8H)-one)

• Product Name: Acenaphtho[1,2-e][1,2,4]triazin-9(8H)-one
• CAS No: 70154-23-3
• MF: C₁₃H₇N₃O
• MW: 221.214182138443
• CID: 581016
• PubChem ID: 153106
• Update Time: 2025-04-19

Acenaphtho[1,2-e][1,2,4]triazin-9(8H)-one Chemical and Physical Properties

Names and Identifiers

• Acenaphtho[1,2-e][1,2,4]triazin-9(8H)-one
• AG-G-73859
• DTXSID00220428
• AKOS024376388
• Acenaphtho(1,2-e)(1,2,4)triazin-9(8H)-one
• 70154-23-3

• Inchi： 1S/C13H7N3O/c17-13-14-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)15-16-13/h1-6H,(H,14,16,17)
• InChI Key： NBTUUTXMLGFURK-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C(C3C=CC=C4C=CC=C2C=34)=N1

Computed Properties

• Exact Mass: 221.05901
• Monoisotopic Mass: 221.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 525.3°C at 760 mmHg
• Flash Point: 271.5°C
• Refractive Index: 1.851
• PSA: 53.82